α-conotoxin-PeIA
Overview
Description
α-conotoxin PeIA is a conotoxin that has been isolated from the venom of Conus pergrandis. α-conotoxin PeIA discriminates between α9α10 and α7 nicotinic acetylcholine receptors (AChRs) with IC50 values of 7-50 nM (depending of the authors) and 1.8 µM, respectively. The toxin is also known to block α3β2 nicotinic AChRs (with an IC50 of 97 nM) and block voltage-gated N-type Ca2+ channels in rat DRG neurons with an IC50 of 1.1 nM. No significant inhibition of ACh-evoked currents for nicotinic α4β2 and muscle αβγδ AChRs by 1 µM α-conotoxin PeIA was observed. The action of α-conotoxin PeIA is fully reversible after washout of the peptide in the extracellular medium.
Properties
Molecular Formula |
C65H98N22O21S4 |
|---|---|
Molecular Weight |
1651.9 Da |
Appearance |
White lyophilized solidPurity rate: > 99 %AA sequence: Gly-Cys2-Cys3-Ser-His-Pro-Ala-Cys8-Ser-Val-Asn-His-Pro-Glu-Leu-Cys16-NH2 Disulfide bonds: Cys2-Cys8, Cys3-Cys16Length (aa): 16 |
Origin of Product |
United States |
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